3,4-Difluorophenyl isocyanate

• IUPAC Name: 1,2-difluoro-4-isocyanatobenzene
• InChI: InChI=1S/C7H3F2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key: YBWJVFMNWMLZEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=C=O)F)F
• Molecular Formula: C7H3F2NO
• DSSTOX Substance ID: DTXSID80370455
• Molecular Weight: 155.10 g/mol
• CAS No.: 42601-04-7

Description

3,4-Difluorophenyl isocyanate, also known as 1,2-difluoro-4-isocyanatobenzene, is an organic building block containing an isocyanate group. It is used in the preparation of (±)-trans-4-[4-cyano-3-(trifluoromethyl)phenyl]-N-(3,4-difluorophenyl)-2,5-dimethylpiperazine-1-carboxamide.

Molecular Structure Analysis

The molecular formula of this compound is C7H3F2NO. It has an average mass of 155.102 Da and a monoisotopic mass of 155.018265 Da.

Physical And Chemical Properties Analysis

This compound is a liquid at 20°C. It has a density of 1.2±0.1 g/cm³, a boiling point of 186.4±30.0 °C at 760 mmHg, and a flash point of 58.9±14.2 °C. Its refractive index is 1.489, and it has a molar refractivity of 35.9±0.5 cm³. The compound has 2 H bond acceptors, 0 H bond donors, and 1 freely rotating bond.

Scientific Research Applications

Liquid Crystals in Displays

3,4-Difluorophenyl isocyanate has been utilized in the synthesis of liquid-crystalline compounds. These compounds, featuring a 3,4-difluorophenyl substituent, are used in active matrix displays, such as TFT (thin-film-transistor) and MIM (metal-insulator-metal) systems, due to their high stability and low viscosity, characteristics not found in conventional substances (Goto et al., 1991).

Photoreactive Polyurethanes

The compound plays a role in the photoreaction between phenyl isocyanate or pentafluorophenyl isocyanate and polyfluorinated alcohols and diols, leading to the production of highly fluorinated urethanes and diurethanes. These new substances exhibit significant hydrophobicity and oleophobicity, which are valuable for various industrial applications (Soto et al., 2014).

Deoxyfluorination in Organic Synthesis

3,3-Difluoro-1,2-diphenylcyclopropene (CpFluor), a fluorination reagent, has been used for the deoxyfluorination of carboxylic acids to create acyl fluorides. This process involves the utilization of this compound derivatives and showcases the compound's role in the development of new synthetic routes in organic chemistry (Wang et al., 2021).

Thermal Cyclization Studies

In the study of thermal cyclization, this compound derivatives have been investigated. The research focused on understanding the impact of substituents on the phenyl rings in the distribution of cyclized products, providing insights into reaction mechanisms and potential applications in synthetic chemistry (Chuang et al., 2011).

Synthesis of Fluorinated Urethanes and Ureas

A method for producing 3,3,3-trifluoroethyl isocyanate from perfluoroisobutene has been developed, using isocyanate to synthesize carbamates and ureas. This process, involving this compound derivatives, demonstrates its application in creating novel compounds with potential uses in various industries (Luzina & Popov, 2015).

Safety and Hazards

3,4-Difluorophenyl isocyanate is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use personal protective equipment including protective gloves, eye protection, and face protection. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Mechanism of Action

Target of Action

3,4-Difluorophenyl isocyanate is a highly reactive compound that forms diverse covalent bonds with other molecules

Mode of Action

The mode of action of this compound is contingent upon the specific reaction it engages in . As an isocyanate, it can react with compounds containing active hydrogen atoms to form urethane or urea linkages. This reactivity allows it to participate in a wide range of chemical reactions, leading to various changes in the target molecules.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, exposure to moisture can lead to the hydrolysis of isocyanates . Moreover, the compound should be handled under a hood to avoid the generation of vapors/aerosols .

Biochemical Analysis

Biochemical Properties

3,4-Difluorophenyl isocyanate plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It acts as a Lewis acid, facilitating the formation of covalent bonds between reactants . This compound is known to interact with enzymes involved in the synthesis of complex organic molecules, such as piperazine derivatives . The nature of these interactions often involves the formation of stable intermediates that can further react to form the desired products.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been observed to cause respiratory tract irritation and skin irritation, indicating its potential to disrupt normal cellular functions . Additionally, its reactivity with cellular proteins can lead to alterations in cell signaling pathways, potentially affecting gene expression and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It forms covalent bonds with biomolecules, which can result in enzyme inhibition or activation . This compound’s high reactivity allows it to interact with nucleophilic sites on proteins and enzymes, leading to changes in their structure and function. These interactions can also result in changes in gene expression, as the compound may affect transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is known to be moisture-sensitive and heat-sensitive, which can affect its stability and degradation . Over time, it may degrade into less reactive products, reducing its effectiveness in biochemical reactions. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can cause persistent respiratory and skin irritation, indicating potential long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may act as a catalyst or reagent without causing significant adverse effects . At high doses, it can cause toxic effects, including respiratory and skin irritation . Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced at higher concentrations.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors essential for its metabolism . This compound can affect metabolic flux and metabolite levels by forming stable intermediates that participate in further biochemical reactions. Its interactions with enzymes involved in organic synthesis highlight its role in complex metabolic pathways.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the compound’s localization and accumulation in specific cellular compartments. The compound’s volatility and reactivity also influence its distribution, as it can readily diffuse across cell membranes and interact with intracellular targets.

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components . It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localizations can affect the compound’s activity and function, as it interacts with specific biomolecules within these compartments.

Synthesis routes and methods

Procedure details

At -10° to 0° and while stirring, 120 g of 3,4-difluoroaniline (J. Chem. Soc., 73, 5884-5, 1951) is metered into a solution of 180 parts by weight of phosgene in 1,100 parts by weight of chloronaphthalene. The reaction mixture is then slowly heated to 150° C. while passing in additional phosgene, and phosgenated for 2 hours at this temperature. Excess phosgene is expelled with nitrogen and the isocyanate distilled from the solution; b.p. (30 mm Hg): 79°-85° C.